Cas no 941903-12-4 (2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline)

• Product Name: 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline
• CAS No: 941903-12-4
• MF: C₂₈H₂₇ClN₂O
• MW: 442.979786157608
• CID: 6043379
• PubChem ID: 16809442
• Update Time: 2025-05-21

2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline
• Quinoline, 8-[(4-chlorophenyl)methoxy]-2-[4-(phenylmethyl)-1-piperidinyl]-
• F2255-0805
• 2-(4-benzylpiperidin-1-yl)-8-((4-chlorobenzyl)oxy)quinoline
• 2-(4-benzylpiperidin-1-yl)-8-[(4-chlorophenyl)methoxy]quinoline
• AKOS024631825
• 941903-12-4

• Inchi： 1S/C28H27ClN2O/c29-25-12-9-23(10-13-25)20-32-26-8-4-7-24-11-14-27(30-28(24)26)31-17-15-22(16-18-31)19-21-5-2-1-3-6-21/h1-14,22H,15-20H2
• InChI Key： ZUIFKKUHOGONHO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCC2=CC=C(Cl)C=C2)C=CC=1N1CCC(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 442.1811912g/mol
• Monoisotopic Mass: 442.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 613.4±45.0 °C(Predicted)
• pka: 4.90±0.61(Predicted)

Additional information on 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline

Introduction to 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline (CAS No. 941903-12-4)

2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline, identified by its CAS number 941903-12-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a piperidine moiety with a methoxy-substituted quinoline core, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline is meticulously designed to interact with biological targets in a highly specific manner. The presence of the benzylpiperidine group at the 2-position and the 4-chlorophenylmethoxy group at the 8-position of the quinoline scaffold contributes to its unique pharmacophoric features. These features are critical for modulating biological pathways and have been extensively studied in recent years for their potential therapeutic applications.

In recent years, quinoline derivatives have emerged as a vital class of compounds in medicinal chemistry due to their broad spectrum of biological activities. Among these derivatives, 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline has been investigated for its potential role in addressing various diseases, particularly those involving aberrant cellular signaling and metabolic dysregulation. The compound's ability to modulate key enzymes and receptors has positioned it as a candidate for further preclinical and clinical studies.

One of the most compelling aspects of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline is its interaction with target proteins that are implicated in cancer progression, inflammation, and neurodegenerative disorders. The benzylpiperidine moiety is known to enhance binding affinity to certain protein targets, while the chlorophenylmethoxy group contributes to metabolic stability and bioavailability. These structural attributes make the compound an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline with high precision. These studies have revealed that the compound can effectively bind to enzymes such as kinases and transcription factors, which are central to many disease pathways. The detailed understanding of these interactions has paved the way for rational modifications aimed at improving potency and selectivity.

The synthesis of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group at the piperidine ring and the chlorophenylmethoxy group at the quinoline ring are critical steps that determine the compound's overall efficacy. Researchers have developed optimized synthetic routes that enhance yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

Preclinical studies have begun to unravel the pharmacological profile of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline, providing insights into its mechanism of action and potential side effects. Initial findings suggest that the compound exhibits significant inhibitory activity against certain cancer cell lines, making it a promising candidate for further development as an anticancer agent. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential application in treating chronic inflammatory diseases.

The pharmacokinetic properties of 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline have also been carefully evaluated. Studies indicate that the compound exhibits favorable solubility and bioavailability, which are essential for successful drug development. Furthermore, preliminary toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

The future direction of research on 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline includes exploring its potential in combination therapies with other drugs. This approach could enhance therapeutic efficacy while minimizing resistance development. Additionally, researchers are investigating ways to optimize the compound's pharmacokinetic profile through structural modifications, aiming to improve its clinical applicability.

In conclusion, 2-(4-benzylpiperidin-1-yl)-8-(4-chlorophenyl)methoxyquinoline (CAS No. 941903-12-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.